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Abstract
Rebaudioside G, a minor steviol glycoside found in the leaves of Stevia rebaudiana, is of

increasing interest in the food and pharmaceutical industries due to its potential as a low-

calorie sweetener. Accurate identification and structural elucidation are critical for quality control

and regulatory purposes. This application note details the characteristic mass spectrometry

fragmentation pattern of Rebaudioside G and provides a comprehensive protocol for its

analysis using Liquid Chromatography-Mass Spectrometry (LC-MS). Understanding this

fragmentation is essential for the unambiguous identification of Rebaudioside G in complex

matrices.

Introduction
Steviol glycosides are a class of natural diterpenoid glycosides responsible for the sweet taste

of the Stevia rebaudiana plant. Rebaudioside G is composed of a central steviol aglycone with

glucose moieties attached at the C-13 and C-19 positions. Mass spectrometry, particularly

tandem mass spectrometry (MS/MS), is a powerful tool for the structural characterization of

these compounds. The fragmentation patterns observed in MS/MS spectra provide valuable

information about the number and location of the glycosidic linkages. This document outlines

the key fragmentation pathways of Rebaudioside G and provides a detailed experimental

protocol for its analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1342904?utm_src=pdf-interest
https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry Fragmentation Pattern of
Rebaudioside G
Under negative ion electrospray ionization (ESI) conditions, Rebaudioside G readily forms a

deprotonated molecule [M-H]⁻ at an m/z of 803.4. Collision-induced dissociation (CID) of this

precursor ion reveals a characteristic fragmentation pattern dominated by the cleavage of

glycosidic bonds.

A key characteristic of steviol glycosides is the relative lability of the ester-linked glycoside at

the C-19 position compared to the ether-linked glycoside at the C-13 position.[1] For

Rebaudioside G, which possesses a single glucose unit at the C-19 position, this results in the

preferential loss of a hexose moiety (162 Da) as the primary fragmentation event.[2]

Quantitative Fragmentation Data
The following table summarizes the major fragment ions observed in the MS/MS spectrum of

the [M-H]⁻ precursor of Rebaudioside G at a collision energy of 20.0 V.[3]

Precursor Ion (m/z) Fragment Ion (m/z)
Relative Intensity
(%)

Proposed Neutral
Loss

803.4 641.4 100.0 Hexose (C₆H₁₀O₅)

803.4 803.1 21.3 -

803.4 640.1 18.4 Hexose + H

803.4 479.0 - 2 x Hexose

803.4 317.1 - 3 x Hexose

Note: The relative intensities of some minor fragments were not available in the cited source.

Fragmentation Pathway Diagram
The fragmentation of Rebaudioside G can be visualized as a stepwise loss of its sugar

moieties. The initial and most favorable fragmentation is the cleavage of the glucose unit at the

C-19 position, followed by subsequent losses of the glucose units at the C-13 position.
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Caption: Proposed fragmentation pathway of Rebaudioside G.

Experimental Protocol: LC-MS/MS Analysis of
Rebaudioside G
This protocol provides a general framework for the analysis of Rebaudioside G. Optimization

of specific parameters may be required depending on the instrumentation and sample matrix.

Sample Preparation
A variety of sample preparation techniques can be employed depending on the matrix. For

powdered extracts or sweeteners, a simple dissolution and filtration step is often sufficient. For

more complex matrices like beverages or food products, a solid-phase extraction (SPE) may be

necessary to remove interfering substances.[3]

Materials:

Rebaudioside G standard

Acetonitrile (ACN), LC-MS grade

Water, LC-MS grade

Formic acid, LC-MS grade

Methanol, LC-MS grade

0.45 µm syringe filters

Procedure for Powdered Samples:

Accurately weigh 10 mg of the sample into a 10 mL volumetric flask.
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Dissolve the sample in a solution of 80:20 (v/v) water:acetonitrile.[4]

Vortex for 1 minute and sonicate for 10 minutes to ensure complete dissolution.[3]

Bring the flask to volume with the 80:20 water:acetonitrile solution.

Filter the solution through a 0.45 µm syringe filter into an LC vial.

Liquid Chromatography
Instrumentation:

Ultra-High-Performance Liquid Chromatography (UHPLC) system

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient:

0-1 min: 10% B

1-45 min: Linear gradient from 10% to 50% B

45-50 min: Hold at 50% B

50-51 min: Linear gradient from 50% to 90% B

51-60 min: Hold at 90% B

60-61 min: Return to 10% B

61-70 min: Re-equilibration at 10% B

Flow Rate: 0.2 mL/min
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Column Temperature: 35 °C

Injection Volume: 5 µL

Mass Spectrometry
Instrumentation:

Tandem quadrupole, Q-TOF, or Orbitrap mass spectrometer equipped with an electrospray

ionization (ESI) source.

MS Conditions:

Ionization Mode: Negative ESI

Capillary Voltage: 3.5 kV

Nebulizer Pressure: 40 psi

Drying Gas Flow: 10 L/min

Drying Gas Temperature: 350 °C

Scan Range (Full Scan): m/z 100-2000

MS/MS Analysis:

Precursor Ion: m/z 803.4

Collision Energy: 20-40 eV (optimization may be required)

Data Analysis Workflow
The following diagram illustrates the logical workflow for data acquisition and analysis.
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Caption: Workflow for Rebaudioside G analysis.
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Conclusion
The mass spectrometric fragmentation of Rebaudioside G is characterized by a primary loss

of the C-19 glucose moiety, providing a key diagnostic ion at m/z 641.4. This application note

provides the foundational knowledge and a detailed protocol for the confident identification and

analysis of Rebaudioside G in various samples. The provided methods are crucial for quality

assurance in the food and beverage industry and for further research into the properties and

applications of steviol glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

